Cas no 82260-12-6 (1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY-)

• Product Name: 1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY-
• CAS No: 82260-12-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 3224575
• PubChem ID: 16792176
• Update Time: 2025-06-10

1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY- Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY-
• SCHEMBL6646783
• G81456
• 4,6-dimethoxyindoline
• AKOS009132677
• EN300-198090
• CS-0238593
• 82260-12-6
• 4,6-dimethoxy-2,3-dihydro-1H-indole

• Inchi： 1S/C10H13NO2/c1-12-7-5-9-8(3-4-11-9)10(6-7)13-2/h5-6,11H,3-4H2,1-2H3
• InChI Key： YGIMZVANDAKRRB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1CCN2)OC

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY-

1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY (CAS No. 82260-12-6): A Comprehensive Overview of Its Applications and Recent Research Findings

The compound 1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY (CAS No. 82260-12-6) is a fascinating molecule with a rich chemical structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This indole derivative, characterized by its hydroxy-substituted aromatic core, exhibits a unique set of pharmacological properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of 1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY consists of a benzene ring fused with a pyrrole ring, with hydroxyl groups at the 4 and 6 positions. This configuration imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of these hydroxyl groups also makes it susceptible to various chemical modifications, enabling the synthesis of numerous derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the potential of indole derivatives as pharmacological agents. The< strong>1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY scaffold has been extensively studied for its role in modulating various biological pathways. One of the most notable areas of research has been its application in anti-inflammatory and antioxidant therapies. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models.

The anti-inflammatory properties of 1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY are attributed to its ability to modulate key signaling pathways involved in inflammation. For instance, research has shown that it can suppress the activation of nuclear factor kappa B (NF-κB), a critical transcription factor in inflammatory responses. Additionally, it has been found to reduce the expression of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), two major pro-inflammatory cytokines.

Beyond its anti-inflammatory effects, 1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY has also shown promise in neuroprotective applications. Emerging research suggests that this compound may have neuroprotective properties due to its ability to scavenge reactive oxygen species (ROS) and protect against oxidative damage in neuronal cells. This makes it a potential candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The< strong>1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY scaffold has also been explored for its anticancer potential. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by inhibiting key survival pathways such as the PI3K/Akt signaling pathway. Furthermore, it has been shown to exhibit chemosensitizing effects when combined with conventional chemotherapeutic agents.

In addition to its therapeutic applications, 1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY has found utility in other areas such as agrochemicals and material science. Its structural features make it a versatile building block for synthesizing various organic compounds with applications ranging from crop protection agents to advanced materials.

The synthesis of< strong>1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions followed by functional group transformations such as methylation and hydroxylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The pharmacokinetic profile of< strong>1H-INDOLE, 2,3-DIHYDRO-4,6-DIMETHOXY is another area of interest. Studies have shown that this compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Additionally，its metabolic stability has been assessed through in vitro studies，which indicate that it is susceptible to degradation by cytochrome P450 enzymes.

In conclusion，the< strong>1H-INDOLE，2，3-DIHYDRO—4，6—DIMETHOXY(CAS No．82260—12—6) is a multifaceted compound with significant potential in pharmaceutical applications．Its unique structure and diverse biological activities make it a valuable tool for researchers exploring new therapeutic strategies．Further studies are warranted to fully elucidate its mechanisms of action and optimize its pharmacological properties．